Cas no 1326137-97-6 (N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine)

• Product Name: N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine
• CAS No: 1326137-97-6
• MF: C₂₇H₂₃N
• MW: 361.478226900101
• MDL: MFCD23115685
• CID: 1089674
• PubChem ID: 71249452
• Update Time: 2025-11-06

N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine Chemical and Physical Properties

Names and Identifiers

• N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine
• N-[1,1'-Biphenyl]-4-yl-9,9-dimethyl-9H-fluoren-3-amine
• 9,9-dimethyl-N-(4-phenylphenyl)fluoren-3-amine
• N-[1,1-Biphenyl]-4-yl-9,9-dimethyl-9H-fluoren-3-amine
• BS-15215
• DB-343683
• CS-0153812
• N-[1,1/'-Biphenyl]-4-yl-9,9-dimethyl-9H-fluoren-3-amine
• DTXSID60744256
• BDC13797
• 9H-Fluoren-3-amine, N-[1,1'-biphenyl]-4-yl-9,9-dimethyl-
• MFCD23115685
• 9H-Fluoren-3-amine,N-[1,1'-biphenyl]-4-yl-9,9-dimethyl-
• N-{[1,1'-BIPHENYL]-4-YL}-9,9-DIMETHYLFLUOREN-3-AMINE
• 1326137-97-6
• D82721
• AKOS022173090
• SCHEMBL14681512

• MDL： MFCD23115685
• Inchi： 1S/C27H23N/c1-27(2)25-11-7-6-10-23(25)24-18-22(16-17-26(24)27)28-21-14-12-20(13-15-21)19-8-4-3-5-9-19/h3-18,28H,1-2H3
• InChI Key： NJXDAKUYTRAHCM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC2=C(C=1)C1C=CC=CC=1C2(C)C

Computed Properties

• Exact Mass: 361.18319
• Monoisotopic Mass: 361.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.136
• PSA: 12.03

Additional information on N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine

Comprehensive Overview of N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine (CAS No. 1326137-97-6)

N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine (CAS No. 1326137-97-6) is a high-performance organic compound widely utilized in advanced material science, particularly in the development of organic light-emitting diodes (OLEDs) and optoelectronic devices. Its unique molecular structure, featuring a fluorene core and a biphenyl substituent, contributes to exceptional thermal stability and charge transport properties. Researchers and manufacturers are increasingly focusing on this compound due to its potential in flexible displays, next-generation lighting solutions, and sustainable energy applications.

The growing demand for energy-efficient materials has propelled interest in N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine. With the rise of green technology and eco-friendly manufacturing, this compound aligns perfectly with global trends toward reducing carbon footprints. Its application in OLED technology is particularly noteworthy, as it enhances device longevity and efficiency—key factors driving the consumer electronics market. Industry experts often search for terms like "high-efficiency OLED materials" or "thermal-stable organic semiconductors," highlighting the relevance of this compound in cutting-edge research.

From a synthetic chemistry perspective, CAS No. 1326137-97-6 is synthesized through meticulous cross-coupling reactions, ensuring high purity and yield. The incorporation of 9,9-dimethylfluorene groups improves solubility in common organic solvents, facilitating its integration into thin-film deposition processes. This adaptability makes it a preferred choice for solution-processable electronics, a rapidly expanding niche in material science. Recent studies also explore its potential in bioimaging and sensor technologies, broadening its industrial applicability.

In the context of market trends, N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine is gaining traction due to its compatibility with roll-to-roll manufacturing—a cost-effective method for large-scale production of flexible electronics. Companies investing in wearable technology and foldable screens are particularly interested in such materials. Frequently searched queries like "best materials for flexible OLEDs" or "organic semiconductors for wearable devices" underscore its significance in modern technology.

Quality control and regulatory compliance are critical for CAS No. 1326137-97-6. Reputable suppliers provide detailed analytical certificates, including HPLC, NMR, and mass spectrometry data, ensuring adherence to international standards like REACH and RoHS. Researchers prioritize suppliers who offer custom synthesis and scalable production options, addressing the need for both small-scale R&D and industrial applications.

Looking ahead, the versatility of N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-9H-fluoren-3-amine positions it as a cornerstone in the evolution of smart materials. Its role in quantum dot hybrids and perovskite solar cells is an active area of investigation, reflecting the compound's potential to revolutionize multiple sectors. As the scientific community continues to explore its properties, this compound is poised to remain at the forefront of advanced material innovation.